Cas no 2147-61-7 (2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid)

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid is a specialized organic compound featuring both amino and hydroxyl functional groups on its aromatic ring, along with a ketone and carboxylic acid moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry and pharmaceutical research. Its bifunctional nature allows for selective modifications, facilitating applications in peptide synthesis and as a building block for bioactive molecules. The presence of multiple reactive sites enhances its utility in cross-coupling reactions and heterocycle formation. High purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for controlled reactions, it serves as a versatile intermediate in medicinal chemistry and drug development.

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid structure

2147-61-7 structure

Product Name:2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid

CAS No:2147-61-7

MF:C₁₀H₁₂N₂O₄

MW:224.213282585144

CID:859415

PubChem ID:89

Update Time:2025-05-23

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid
- HYDROXY-DL-KYNURENINE, 3-
- DL-3-HYDROXYKYNURENINE
- DL-3-HYDROXYKYUNRENINE
- 3-HYDROXY-DL-KYNURENINE
- A,2-DIAMINO-3-HYDROXY-GAMMA-OXOBENZENEBUTANOIC ACID
- ALPHA-2-DIAMINO-3-HYDROXY-GAMMA-OXO-BENZENEBUTANOIC ACID
- 2-AMINO-3-(2-AMINO-3-HYDROXYBENZOYL)PROPIONIC ACID
- Hydroxykynurenine
- 3-Hydroxy-DL-kynurenine Trihydrate
- 2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoicacid
- WLN: ZR BQ FV1YZVQ
- GLXC-10453
- DTXCID20810845
- Prestwick2_000451
- 2147-61-7
- NSC 96400
- 2-azanyl-4-(2-azanyl-3-oxidanyl-phenyl)-4-oxidanylidene-butanoic acid
- Prestwick3_000451
- HY-113294
- Kynurenine, 3-hydroxy-
- 3-(2-amino-3-hydroxybenzoyl)alanine
- SMP1_000159
- NSC-96400
- 2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoate
- Benzenebutanoic acid, alpha,2-diamino-3-hydroxy-gamma-oxo-(9CI)
- J-014094
- 3-(3-hydroxyanthraniloyl)-alanine
- OH-Kynurenine
- DTXSID00862009
- UNII-27723548JL
- CHEBI:86497
- a,2-Diamino-3-hydroxy-?-oxo-benzenebutanoic acid; 3-(3-Hydroxyanthraniloyl)-alanine; 3-Hydroxykynurenine
- HMS1569K04
- C02794
- G12118
- NS00015254
- Benzenebutanoic acid, alpha,2-diamino-3-hydroxy-gamma-oxo-
- .alpha.,2-Diamino-3-hydroxy-.gamma.-oxobenzenebutanoic acid
- 27723548JL
- Q2815992
- NCGC00179533-01
- MFCD00047832
- AKOS016004491
- 3-(3-Hydroxyanthraniloyl)alanine
- CCRIS 4426
- 3-Hydroxykynurenine
- SPBio_002461
- EX-A7998H
- ALANINE, 3-(3-HYDROXYANTHRANILOYL)-
- Prestwick_659
- SCHEMBL180582
- Kynurenine, 3-hydroxy (R,S)
- CS-0059538
- Benzenebutanoic acid, .alpha.,2-diamino-3-hydroxy-.gamma.-oxo-
- BSPBio_000522
- BCBcMAP01_000037
- 484-78-6
- DB-042892
- MS-23258
- DA-49603
- BPBio1_000576
- alpha,2-Diamino-3-hydroxy-gamma-oxobenzenebutanoic acid
- CHEBI:1547
- CHEMBL442576
- A815406
- Prestwick0_000451
- NSC96400
- Hydroxykinurenine
- Prestwick1_000451
- Benzenebutanoic acid,2-diamino-3-hydroxy-.gamma.-oxo-
- rac 3-Hydroxy Kynurenine Hydrochloride Salt
- Inchi： 1S/C10H12N2O4/c11-6(10(15)16)4-8(14)5-2-1-3-7(13)9(5)12/h1-3,6,13H,4,11-12H2,(H,15,16)
- InChI Key： VCKPUUFAIGNJHC-UHFFFAOYSA-N
- SMILES： NC(C(=O)O)CC(C1C(N)=C(O)C=CC=1)=O

Computed Properties

Exact Mass: 224.08000
Monoisotopic Mass: 224.08
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 127A^2
Surface Charge: 0
Tautomer Count: 21
XLogP3: -2.5

Experimental Properties

Color/Form: Not determined
Density: 1.461
Melting Point: 217°C
Boiling Point: 519.3°C at 760 mmHg
Flash Point: 267.9°C
Refractive Index: 1.661
PSA: 126.64000
LogP: 1.24060

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：2-8°C

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid Customs Data

HS CODE：2922509090
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H168592-100mg	2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid	2147-61-7	98%	100mg	¥5999.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H168592-250mg	3-Hydroxy-DL-kynurenine	2147-61-7		250mg	￥7,281.00	2021-05-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H168592-25mg	2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid	2147-61-7	98%	25mg	¥1699.90	2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03757-250mg	2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid	2147-61-7	-	250mg	¥12458.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03757-100mg	2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid	2147-61-7	-	100mg	¥6408.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03757-25mg	2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid	2147-61-7	-	25mg	¥2318.0	2024-07-18
A2B Chem LLC	AB65128-5mg	3-HYDROXY-DL-KYNURENINE	2147-61-7	98%	5mg	$272.00	2024-04-20
A2B Chem LLC	AB65128-50mg	3-HYDROXY-DL-KYNURENINE	2147-61-7	98%	50mg	$1292.00	2024-04-20
A2B Chem LLC	AB65128-100mg	3-HYDROXY-DL-KYNURENINE	2147-61-7	98%	100mg	$2388.00	2024-04-20
A2B Chem LLC	AB65128-25mg	3-HYDROXY-DL-KYNURENINE	2147-61-7	98%	25mg	$702.00	2024-04-20

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid Related Literature

1. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imaging

Ghazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
3. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
4. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
5. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565

Related Categories

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Cas no 2147-61-7 (2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid)

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid Security Information

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid Pricemore >>

2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid Related Literature

Related Categories

2147-61-7 (2-Amino-4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid) Related Products